Cas no 1361906-37-7 (2',6'-Dichloro-3-fluoro-biphenyl-4-ol)

• Product Name: 2',6'-Dichloro-3-fluoro-biphenyl-4-ol
• CAS No: 1361906-37-7
• MF: C₁₂H₇Cl₂FO
• MW: 257.087785005569
• CID: 4993645
• Update Time: 2025-10-29

2',6'-Dichloro-3-fluoro-biphenyl-4-ol Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dichloro-3-fluoro-biphenyl-4-ol

• Inchi： 1S/C12H7Cl2FO/c13-8-2-1-3-9(14)12(8)7-4-5-11(16)10(15)6-7/h1-6,16H
• InChI Key： NFWZCKWHMMMPRK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(=C(C=1)F)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2

Additional information on 2',6'-Dichloro-3-fluoro-biphenyl-4-ol

2',6'-Dichloro-3-fluoro-biphenyl-4-ol (CAS No. 1361906-37-7)

2',6'-Dichloro-3-fluoro-biphenyl-4-ol is a highly specialized organic compound with the CAS registry number 1361906-37-7. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The molecular structure of 2',6'-dichloro-3-fluoro-biphenyl-4-ol consists of two phenyl rings connected by a single bond, with substituents at specific positions that confer distinct chemical and physical properties.

The compound's name, 2',6'-dichloro-3-fluoro-biphenyl-4-ol, indicates the positions of the substituents on the biphenyl framework. The two chlorine atoms are located at the 2' and 6' positions of one phenyl ring, while a fluorine atom is attached at the 3-position of the same ring. Additionally, a hydroxyl group (-OH) is present at the 4-position of the other phenyl ring. This arrangement creates a molecule with significant steric and electronic diversity, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of biphenyl derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of halogen substituents, such as chlorine and fluorine, in 2',6'-dichloro-3-fluoro-biphenyl-4-ol, enhances its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. These properties make it a promising candidate for further exploration in medicinal chemistry.

In terms of physical properties, 2',6'-dichloro-3-fluoro-biphenyl-4-ol exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been characterized, with notable solubility in polar solvents due to the hydroxyl group's ability to form hydrogen bonds. The compound's stability under various conditions has also been investigated, revealing its resistance to oxidation and thermal degradation within a specific temperature range.

The synthesis of 2',6'-dichloro-3-fluoro-biphenyl-4-ol involves a multi-step process that typically begins with the bromination or chlorination of biphenyl derivatives followed by substitution reactions to introduce the desired halogen atoms and hydroxyl group. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and improving yield rates.

From an environmental perspective, biphenyl derivatives like 2',6'-dichloro-3-fluoro-biphenyl-4-ol have been studied for their biodegradation potential and ecological impact. Research indicates that under aerobic conditions, these compounds can undergo microbial degradation, albeit at varying rates depending on environmental factors such as pH levels and temperature.

In conclusion, 2',6'-dichloro-3-fluoro-biphenyl-4-ol (CAS No. 1361906-37) is a versatile compound with significant potential in diverse applications ranging from pharmaceuticals to materials science. Its unique chemical structure, combined with recent research findings, underscores its importance as a valuable tool for scientists and industry professionals alike.